molecular formula C18H36O3 B092996 Methyl 2-methoxyhexadecanoate CAS No. 16725-36-3

Methyl 2-methoxyhexadecanoate

Cat. No.: B092996
CAS No.: 16725-36-3
M. Wt: 300.5 g/mol
InChI Key: IQHRUOSDBAXDKA-UHFFFAOYSA-N
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Description

Methyl 2-methoxyhexadecanoate is a natural product found in Amphimedon compressa with data available.

Properties

CAS No.

16725-36-3

Molecular Formula

C18H36O3

Molecular Weight

300.5 g/mol

IUPAC Name

methyl 2-methoxyhexadecanoate

InChI

InChI=1S/C18H36O3/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17(20-2)18(19)21-3/h17H,4-16H2,1-3H3

InChI Key

IQHRUOSDBAXDKA-UHFFFAOYSA-N

SMILES

CCCCCCCCCCCCCCC(C(=O)OC)OC

Canonical SMILES

CCCCCCCCCCCCCCC(C(=O)OC)OC

Synonyms

2-Methoxyhexadecanoic acid methyl ester

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Bromohexadecanoic acid (m.p. 51.5°-52.5° C) prepared from palmitic acid of high purity according to the method of Schwenk, E. and Papa, D; J. Am. Chem. Soc., 70 (1948) 3626, was treated with a solution of potassium hydroxide in 95 % methanol in an oil bath at 90° C at which 2-hydroxyhexadecanoic acid (m.p. 86.1°-86.3° C after recrystallization from ethanol and then from dichloromethane) was formed. Methyl 2-methoxyhexadecanoate (m.p. 28.6°-30.6° C) was obtained from 2-hydroxydecanoic acid by esterification and etherification with diazomethane using borone trifluoride as catalyst for the esterification whereafter it was reduced with lithium aluminum hydride to the formation of 2-methoxyhexadecanol-1 (m.p. 34.3°-34.9° C) which was purified by chromatography on silicic acid, 2-methoxyhexadecyl p-toluenesulphonate (m.p. 38°-39° C) was prepared by treating 2-methoxyhexadecanol with p-toluenesulphonylchloride in pyridine.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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